Methyl 2-chloro-6-(cyclohexylamino)pyrimidine-4-carboxylate

• Molecular Formula: C12H16ClN3O2
• Molecular Weight: 269.73 g/mol
• IUPAC Name: methyl 2-chloro-6-(cyclohexylamino)pyrimidine-4-carboxylate
• InChI: InChI=1S/C12H16ClN3O2/c1-18-11(17)9-7-10(16-12(13)15-9)14-8-5-3-2-4-6-8/h7-8H,2-6H2,1H3,(H,14,15,16)
• InChI Key: FNGNZHCGMTYLGH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=NC(=N1)Cl)NC2CCCCC2

Description

Methyl 2-chloro-6-(cyclohexylamino)pyrimidine-4-carboxylate is a useful research compound. Its molecular formula is C12H16ClN3O2 and its molecular weight is 269.73 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A cooled (0° C.) solution of methyl 2,4-dichloropyrimidine-6-carboxylate (Apollo, OR2558, 10.00 g; 48.31 mmol) in THF (300 mL) was treated with a solution of cyclohexylamine (Fluka, 5.53 mL; 48.3 mmol) and triethylamine (7.37 mL; 53.1 mmol) in THF (100 mL). The reaction mixture was stirred for 16 hours at RT. Water (50 mL) was poured into the reaction mixture which was extracted with EtOAc. The combined organic extracts were dried over magnesium sulfate, filtered and concentrated to obtain the crude product, which was purified by column chromatography (silica) eluting with cyclohexane containing increasing amounts of EtOAc. The title product was obtained as a white solid.